molecular formula FeTe2 B083395 Iron ditelluride CAS No. 12023-03-9

Iron ditelluride

Cat. No. B083395
CAS RN: 12023-03-9
M. Wt: 311 g/mol
InChI Key: NLNGCZOQLAKUDC-UHFFFAOYSA-N
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Description

Iron Ditelluride (FeTe2) is a compound that has been successfully grown as thin films deposited on glass substrates . It has attracted attention in many fields due to its relative simple synthesis protocols, simple crystal structures, and semiconducting behavior .


Synthesis Analysis

Iron Ditelluride thin films were synthesized by depositing them on glass substrates . Another method reported involves a reaction of alkaline aqueous solutions dissolving elemental tellurium and iron (II) complex Na2[Fe(EDTA)] at 140°C under atmospheric pressure .


Molecular Structure Analysis

Iron Ditelluride crystallizes in an orthorhombic marcasite Pnnm crystal structure . Its bonding is dominantly covalent and without loosely connected van der Waals (vdW) bonds .


Chemical Reactions Analysis

Iron Ditelluride has been synthesized by a reaction of alkaline aqueous solutions dissolving elemental tellurium and iron (II) complex Na2[Fe(EDTA)] at 140°C under atmospheric pressure .


Physical And Chemical Properties Analysis

Iron Ditelluride thin films have been investigated for their structural, morphological, and optical properties using X-ray diffraction (XRD), scanning electron microscopy (SEM), and optical measurements . The thermal conductivity and thermal diffusivity of FeTe2 are about 1.2 W m−1 K−1 and 3.9×10−7 m2 s−1, respectively .

Scientific Research Applications

  • Structural and Optothermal Properties : Iron ditelluride layered structures show promising structural and optothermal properties. A study reported the fabrication of these structures via a low-cost protocol, indicating potential for affordable applications in materials science (Messaoud et al., 2014).

  • Photocatalytic Activity : Iron ditelluride thin films exhibit efficient photocatalytic activity. A research highlighted its application in degrading methylene blue dye, suggesting its utility in environmental clean-up and solar energy conversion (Mami et al., 2019).

  • Carbon-Selenium and Carbon-Tellurium Cross-Couplings : Iron ditelluride is used in carbon-selenium and carbon-tellurium cross-couplings in chemistry. This method is simple, economical, and environmentally friendly, showing potential in organic synthesis (Wang et al., 2009).

  • Magnetic Susceptibility : The magnetic susceptibility of iron ditelluride indicates antiferromagnetic properties, which could be explored in magnetic and electronic devices (Finlayson et al., 1959).

  • Electronic Structural Evolution : Tungsten ditelluride, a related compound, has shown dome-shaped superconductivity and electronic structural evolution under high pressure, which could inform the research on iron ditelluride's electronic properties (Pan et al., 2015).

  • Nanosheet Transistors : Molybdenum ditelluride, another related compound, has been used in the fabrication of transistors, suggesting potential applications of iron ditelluride in similar nano-scale electronic devices (Pezeshki et al., 2016).

Safety And Hazards

The safety data sheet for Iron Ditelluride suggests that it may be harmful if swallowed, in contact with skin, or if inhaled . It is advised to avoid dust formation, avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes .

Future Directions

Iron Ditelluride has potential applications in various fields, including as active materials in catalysis and energy storage . An innovative solid-state lithiation strategy has been reported, which allows the exfoliation of layered transition-metal tellurides into nanosheets in a short time, without sacrificing their quality . This opens the way to their use in applications such as batteries and micro-supercapacitors .

properties

IUPAC Name

bis(tellanylidene)iron
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Fe.2Te
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NLNGCZOQLAKUDC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Fe](=[Te])=[Te]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

FeTe2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801314301
Record name Iron telluride (FeTe2)
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Molecular Weight

311.0 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Product Name

Iron ditelluride

CAS RN

12023-03-9
Record name Iron telluride (FeTe2)
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Record name Iron telluride (FeTe2)
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Record name Iron telluride (FeTe2)
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Record name Iron telluride (FeTe2)
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Record name Iron ditelluride
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Citations

For This Compound
53
Citations
JP Llewellyn, T Smith - Proceedings of the Physical Society, 1959 - iopscience.iop.org
… before use in order to minimize the formation of magnetite (Fe,O,), small quantities of which would make any measurement of the paramagnetic susceptibility of the iron ditelluride …
Number of citations: 23 iopscience.iop.org
JP Llewellyn, T Smith - … of the Physical Society. Section B, 1957 - iopscience.iop.org
The variation with temperature of the unit cell dimensions of two samples of orthorhombic iron ditelluride FeTe 2 00 and FeTe 2 10, has been measured between 17 C and 550 C using …
Number of citations: 12 iopscience.iop.org
W Zhang, Z Yang, J Zhan, L Yang, W Yu, G Zhou… - Materials Letters, 2001 - Elsevier
… Hydrothermal synthesis of marcasite iron ditelluride FeTe 2 nanorods at low temperature … The mechanism of the formation of iron ditelluride was discussed. … Iron ditelluride …
Number of citations: 19 www.sciencedirect.com
K Ben Messaoud, A Gantassi, H Essaidi… - Advances in Materials …, 2014 - hindawi.com
… Iron ditelluride is a good representative of crystalline transi… Nanocrystalline iron ditelluride has been elaborated by Zhang … magneticsensitive frohbergite iron ditelluride nanocrystallites [2…
Number of citations: 11 www.hindawi.com
ML Steigerwald - Chemistry of Materials, 1989 - ACS Publications
We have devised selective syntheses of the solid-state compounds FeTeand FeTe2 using organometallic reagents. Bis (dicarbonylcyclopentadienyliron) reacts with either 1 or 2 equiv …
Number of citations: 75 pubs.acs.org
W Zhang, Y Cheng, J Zhan, W Yu, L Yang… - Materials Science and …, 2001 - Elsevier
… Synthesis of nanocrystalline marcasite iron ditelluride FeTe 2 in aqueous solution … The mechanism of the formation of iron ditelluride was discussed. … Iron ditelluride …
Number of citations: 12 www.sciencedirect.com
DM Finlayson, JP Llewellyn… - Proceedings of the …, 1959 - iopscience.iop.org
The magnetic susceptibility of stoichiometric iron ditelluride has been measured between 15 and 100 K. The material appears to be antiferromagnetic with a Néel temperature at about …
Number of citations: 13 iopscience.iop.org
DA Capitano - 2020 - search.proquest.com
… In this work, iron ditelluride, (FeTe2), a relatively unstudied and promising example of the … , magnetic, and electronic properties of iron ditelluride, as well as its previous syntheses. …
Number of citations: 0 search.proquest.com
F Gronvold, H Haraldsen, J Vihovde - Acta Chem. Scand, 1954 - actachemscand.org
… Tellurium-rich preparations, which were made in order to determine the composition of the iron ditelluride, were annealed for 14 days at 425 С and slowly cooled to room temperature. …
Number of citations: 131 actachemscand.org
A Mami, K Ben Messaoud, O Kamoun… - Journal of Materials …, 2019 - Springer
… a successfully grown process of iron ditelluride (FeTe 2 ) thin … and photocatalytic performance of iron ditelluride thin films were … to E g = 0.23 eV for iron ditelluride thin film. The thermal …
Number of citations: 9 link.springer.com

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